Cas no 15443-37-5 (1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro-)
15443-37-5 structure
Product Name:1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro-
CAS No:15443-37-5
MF:C10H10O
MW:146.185802936554
CID:232238
PubChem ID:139937
Update Time:2025-04-19
1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro-
- AC1L3FWJ
- Octahydro-1,2,4-metheno-3H-cyclobuta [cd] pentalen-3-one
- Octahydro-1,2,4-metheno-3H-cyclobuta(cd)pentalen-3-one
- octahydro-3H-1,2,4-(methanetriyl)cyclobuta[cd]pentalen-3-one
- 1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one, octahydro-
- KIOXQCAVQTVNCR-UHFFFAOYSA-N
- 15443-37-5
- DTXSID50934987
- pentacyclo[5.3.0.02,5.03,9.04,8]decan-10-one
- Pentacyclo[5.3.0.0(2,5).0(3,9).0(4,8)]decan-6-one
- 1,3-Bishomocubanone
- pentacyclo[5.3.0.02,5.03,9.04,8]decan-6-one
- 15584-52-8
-
- Inchi: 1S/C10H10O/c11-10-7-3-1-2-4-5(3)9(10)8(4)6(2)7/h2-9H,1H2
- InChI Key: KIOXQCAVQTVNCR-UHFFFAOYSA-N
- SMILES: O=C1C2C3CC4C2C2C1C3C24
Computed Properties
- Exact Mass: 146.0732
- Monoisotopic Mass: 146.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.491g/cm3
- Boiling Point: 281.8ºC at 760mmHg
- Flash Point: 116.7ºC
- Refractive Index: 1.714
- PSA: 17.07
- LogP: 0.94320
1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro- Related Literature
-
1. Novel acid-catalysed rearrangement of 4-substituted pentacyclo[5.3.0.02,5.03,9.04,8]decan-6-ones; X-ray molecular structure of 1-phenylpentacyclo[4.4.0.02,10.03,8.05,7]decan-4-oneToshio Ogino,Kazuyuki Awano,Yoshimasa Fukazawa J. Chem. Soc. Perkin Trans. 2 1990 1735
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